2,5,8,11-Tetraoxadocos-21-ene

• IUPAC Name: 11-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]undec-1-ene
• InChI: InChI=1S/C18H36O4/c1-3-4-5-6-7-8-9-10-11-12-20-15-16-22-18-17-21-14-13-19-2/h3H,1,4-18H2,2H3
• InChI Key: FGUIEJPCDOYEBG-UHFFFAOYSA-N
• Canonical SMILES: COCCOCCOCCOCCCCCCCCCC=C
• Molecular Formula: C18H36O4
• DSSTOX Substance ID: DTXSID90730945
• Molecular Weight: 316.5 g/mol
• CAS RN: 219641-34-6

Description

2,5,8,11-Tetraoxadocos-21-ene is a synthetic organic compound with the chemical formula C21H44O4. It is a member of the family of compounds known as tetraoxadocosanes, which have been studied extensively for their potential applications in the fields of medicine, biochemistry, and materials science. This particular compound has been the subject of numerous research studies due to its unique structure and properties.

Scientific Research Applications

Thermodynamic Studies

• Research on binary mixtures of 2,5,8,11-tetraoxadodecane with homologous n-alkanes, specifically in terms of excess enthalpies, has been conducted, with the results indicating positive excess enthalpies at equimolar concentrations and the use of the Flory theory for data correlation (Treszczanowicz, Wang, Benson, & Lu, 1991).

Liquid-Liquid Equilibria

• Studies on excess volumes in binary mixtures with 2,5,8,11-tetraoxadodecane, measured using a vibrating tube densimeter, reveal positive excess volumes in central concentration ranges for all systems, except for one specific combination, hinting at the complex nature of these mixtures (Treszczanowicz, Benson, & Lu, 1990).

Chemical Synthesis

• The compound has been utilized in the synthesis process of complex chemical structures. For example, an efficient eight-step assembly of a tetracyclic core of a bioactive hexacyclic marine alkaloid, involving 2,5,8,11-tetraoxadodecane, has been reported, highlighting its role in intricate chemical syntheses (Deng, Yang, Tong, Li, & Zhai, 2008).

Interaction with Metal Ions

• The interaction of 2,5,8,11-tetramethyl-2,5,8,11-tetraazadodecane with cobalt(II) has been studied, revealing the formation of a stable complex and providing insights into the dynamic properties of such complexes in solutions (Bertini, Messori, Golub, Cohen, & Meyerstein, 1995).

Environmental Studies

• The compound has also been referenced in environmental studies, particularly concerning the detection and analysis of TCDD, a toxic substance, in various environments, demonstrating its relevance in environmental toxicology (Baughman & Meselson, 1973).